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Compound of Interest

Methyl 5-chloro-2-
Compound Name:
methoxybenzoate-d3

cat. No.: B15138998

Essential Safety and Handling Guide for Methyl
5-chloro-2-methoxybenzoate-d3

This guide provides crucial safety and logistical information for the handling and disposal of
Methyl 5-chloro-2-methoxybenzoate-d3 in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 5-chloro-2-methoxybenzoate is classified as a substance that can cause skin irritation,
serious eye irritation, and may cause respiratory irritation[1]. Therefore, adherence to strict
safety protocols and the use of appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment:
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Protection Type

Equipment

Specification and Use

Eye/Face Protection

Chemical safety goggles or

face shield

Must be worn at all times to
protect against splashes.
Standard EN166 (EU) or
OSHA 29 CFR 1910.133 (US)
compliant eyewear is
recommended.

Skin Protection

Chemical-resistant gloves

Wear appropriate protective
gloves to prevent skin
exposure. Nitrile or neoprene
gloves are generally
recommended for handling
chlorinated aromatic

compounds[2].

Lab coat/Protective clothing

A standard lab coat or other
protective clothing should be

worn to prevent skin contact.

Respiratory Protection

Not required under normal use

No special respiratory
protection is needed if work is
conducted in a well-ventilated
area or a chemical fume hood.
A patrticle filter may be used if

ventilation is inadequate.

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation and Handling:

o Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure|[3].

o Ensure that an eyewash station and safety shower are readily accessible.
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e Avoid contact with skin, eyes, and clothing[3].

e Do not breathe mist, vapors, or spray[4].

e Wash hands thoroughly after handling the substance[3][4].

2. Storage:

e Store in a dry, cool, and well-ventilated place[4].

o Keep the container tightly closed to prevent contamination and degradation[4].

o For deuterated compounds, it is best practice to store them under an inert atmosphere, such
as nitrogen or argon, to prevent oxidation[5].

» Protect from light by storing in amber vials or in the dark to prevent photodegradation[5].
e Incompatible materials to avoid include strong oxidizing agents.

Emergency and First-Aid Measures

In case of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Procedure

Rinse immediately and thoroughly with plenty of
Eye Contact water for at least 15 minutes, also under the

eyelids. Seek medical attention.

Wash off immediately with plenty of soap and
water for at least 15 minutes. Remove
Skin Contact contaminated clothing and wash it before reuse.

Seek medical attention if irritation develops or

persists[4].
) Move the person to fresh air. If symptoms occur,
Inhalation ) o )
get medical attention immediately[4].
Clean mouth with water and drink plenty of
Ingestion water afterward. Do NOT induce vomiting. Seek

medical attention if you feel unwell[3].

Disposal Plan

All chemical waste must be handled and disposed of in accordance with local, state, and
federal regulations.

o Chemical Waste: Methyl 5-chloro-2-methoxybenzoate-d3 and any materials contaminated
with it should be treated as hazardous waste. It must be disposed of through an approved
waste disposal facility[4][6]. Do not dispose of it down the drain or in regular trash[6].

o Container Disposal: Empty containers may retain product residue. An empty container that
held a hazardous waste should be triple-rinsed with a suitable solvent. The rinsate must be
collected and disposed of as hazardous waste[6]. Once decontaminated, labels should be
defaced before the container is discarded as regular trash[6].

Physicochemical Data
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Property Value

Molecular Formula CoHeD3CIOs

Molecular Weight ~203.64 g/mol
Appearance Light yellow liquid

Boiling Point 235 - 240 °C / 455 - 464 °F
Density 1.259 g/mL at 25 °C

Refractive Index

n20/D 1.5466

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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